Cas no 1453315-76-8 (tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate)

• Product Name: tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate
• CAS No: 1453315-76-8
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 4600656
• PubChem ID: 102103426
• Update Time: 2025-05-24

tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (7S)-7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-2-carboxylate
• tert-Butyl (S)-7-amino-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide
• tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate
• SY343197
• TERT-BUTYL 7-AMINO-5,5-DIOXO-5??-THIA-2-AZASPIRO[3.4]OCTANE-2-CARBOXYLATE
• 7-Amino-5-thia-2-azaspiro[3.4]octane-2-carboxylic acid-5,5-dioxide 1,1-dimethylethyl ester 95%
• HIXKKZAKBLIEPB-UHFFFAOYSA-N
• MFCD27664860
• EN300-12715939
• Z2181684403
• AT33253
• HS-8563
• 1453315-76-8
• 7-Amino-2-Boc-5-thia-2-azaspiro[3.4]octane 5,5-Dioxide
• DTXSID401117755
• 7-Amino-5-thia-2-azaspiro[3.4]octane-2-carboxylic acid-5,5-dioxide 1,1-dimethylethyl ester, 95%
• 5-Thia-2-azaspiro[3.4]octane-2-carboxylic acid, 7-amino-, 1,1-dimethylethyl ester, 5,5-dioxide
• tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-2-carboxylate
• SCHEMBL18046980
• 7-Amino-5-thia-2-azaspiro[3.4]octane-2-carboxylic acid-5,5-dioxide 1,1-dimethylethyl ester
• tert-butyl 7-amino-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide

• MDL： MFCD27664860
• Inchi： 1S/C11H20N2O4S/c1-10(2,3)17-9(14)13-6-11(7-13)4-8(12)5-18(11,15)16/h8H,4-7,12H2,1-3H3/t8-/m0/s1
• InChI Key： HIXKKZAKBLIEPB-QMMMGPOBSA-N
• SMILES： S1(C[C@H](CC21CN(C(=O)OC(C)(C)C)C2)N)(=O)=O

Computed Properties

• Exact Mass: 276.11437830g/mol
• Monoisotopic Mass: 276.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.1

tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate

Research Brief on tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate (CAS: 1453315-76-8)

In recent years, the compound tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate (CAS: 1453315-76-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative has emerged as a promising scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. Its unique structural features, including the spirocyclic core and sulfonamide moiety, make it an attractive candidate for drug discovery efforts targeting protein-protein interactions and enzymatic inhibition.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated the efficient multi-step synthesis of this compound with improved yield and purity, highlighting its growing importance in medicinal chemistry workflows. The synthetic route involves careful protection of the amino group and subsequent cyclization to form the characteristic spirocyclic structure.

From a biological perspective, research has revealed that derivatives of tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate exhibit notable activity against several molecular targets. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) showed that structural analogs of this compound demonstrate potent inhibitory effects against carbonic anhydrase isoforms, suggesting potential applications in glaucoma and cancer therapy. The sulfonamide group in particular appears crucial for this biological activity, forming critical interactions with the zinc ion in the enzyme's active site.

In drug discovery applications, this compound has shown particular promise as a building block for proteolysis-targeting chimeras (PROTACs). A 2024 Nature Chemical Biology paper described its incorporation into novel PROTAC molecules designed to target oncogenic proteins for degradation. The spirocyclic structure provides optimal geometry for linker attachment while maintaining favorable physicochemical properties, addressing one of the key challenges in PROTAC development.

From a safety and pharmacokinetic perspective, preliminary ADME studies conducted in 2023 indicate that the core structure demonstrates favorable metabolic stability and acceptable bioavailability when appropriately derivatized. These findings, published in the European Journal of Pharmaceutical Sciences, suggest that this scaffold may overcome some of the limitations observed with traditional sulfonamide-based drugs, particularly regarding metabolic clearance and tissue distribution.

Looking forward, researchers anticipate expanding the applications of tert-butyl 7-amino-5,5-dioxo-5lambda6-thia-2-azaspiro3.4octane-2-carboxylate in several directions. Current investigations are exploring its potential in targeted protein degradation, allosteric modulation of challenging drug targets, and as a component of antibody-drug conjugates. The compound's versatility and demonstrated biological activity position it as an important tool in modern drug discovery efforts, with several pharmaceutical companies reportedly developing proprietary analogs for various therapeutic indications.